Cas no 13363-25-2 (2-Butanone,1,3-diphenyl-)

• Product Name: 2-Butanone,1,3-diphenyl-
• CAS No: 13363-25-2
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 225658
• PubChem ID: 347994
• Update Time: 2025-04-19

2-Butanone,1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1,3-diphenyl-
• 1,3-diphenylbutan-2-one
• 1,3-diphenyl-2-butanone
• 1,3-Diphenyl-butan-2-on
• 1,3-diphenyl-butan-2-one
• 2-Oxo-1.3-diphenyl-butan
• AC1L88KN
• NSC406966
• SureCN5431716
• DTXSID50324541
• 13363-25-2
• SCHEMBL5431716
• NSC-406966

• Inchi： 1S/C16H16O/c1-13(15-10-6-3-7-11-15)16(17)12-14-8-4-2-5-9-14/h2-11,13H,12H2,1H3
• InChI Key： BSMVDNFEDSMAOC-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07